Cas no 2172432-11-8 (1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide)
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide
- 2172432-11-8
- EN300-1461095
-
- Inchi: 1S/C10H16N4/c1-7-9(10(11)12)6-14(13-7)5-8-3-2-4-8/h6,8H,2-5H2,1H3,(H3,11,12)
- InChI Key: XHECKGNQTDQGIC-UHFFFAOYSA-N
- SMILES: N1(C=C(C(=N)N)C(C)=N1)CC1CCC1
Computed Properties
- Exact Mass: 192.137496527g/mol
- Monoisotopic Mass: 192.137496527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 67.7Ų
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1461095-1.0g |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide |
2172432-11-8 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1461095-50mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide |
2172432-11-8 | 50mg |
$1500.0 | 2023-09-29 | ||
| Enamine | EN300-1461095-100mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide |
2172432-11-8 | 100mg |
$1572.0 | 2023-09-29 | ||
| Enamine | EN300-1461095-250mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide |
2172432-11-8 | 250mg |
$1642.0 | 2023-09-29 | ||
| Enamine | EN300-1461095-500mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide |
2172432-11-8 | 500mg |
$1714.0 | 2023-09-29 | ||
| Enamine | EN300-1461095-1000mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide |
2172432-11-8 | 1000mg |
$1785.0 | 2023-09-29 | ||
| Enamine | EN300-1461095-2500mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide |
2172432-11-8 | 2500mg |
$3501.0 | 2023-09-29 | ||
| Enamine | EN300-1461095-5000mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide |
2172432-11-8 | 5000mg |
$5179.0 | 2023-09-29 | ||
| Enamine | EN300-1461095-10000mg |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide |
2172432-11-8 | 10000mg |
$7681.0 | 2023-09-29 |
1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide
Professional Introduction to Compound with CAS No. 2172432-11-8 and Product Name: 1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide
The compound identified by the CAS number 2172432-11-8 and the product name 1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this compound, featuring a pyrazole core substituted with a cyclobutylmethyl group at the 1-position, a methyl group at the 3-position, and a carboximidamide functional group at the 4-position, endows it with unique chemical and biological properties that make it a promising candidate for further investigation.
In recent years, there has been a growing interest in pyrazole derivatives as pharmacological agents due to their ability to interact with various biological targets. The pyrazole ring is a versatile scaffold that can be modified in numerous ways to fine-tune its pharmacokinetic and pharmacodynamic profiles. The presence of the cyclobutylmethyl group in this compound contributes to its steric bulk, which can influence both its solubility and binding affinity to biological targets. Additionally, the carboximidamide moiety is known for its ability to form hydrogen bonds, making it an excellent candidate for designing molecules that can interact with proteins and enzymes in a specific manner.
Recent studies have highlighted the potential of pyrazole-based compounds in the treatment of various diseases, including cancer, inflammation, and infectious disorders. For instance, modifications of the pyrazole core have been shown to enhance the binding affinity of small molecules to enzymes such as kinases and phosphodiesterases. The compound in question, with its unique substitution pattern, may exhibit similar properties that could be exploited for therapeutic purposes. Specifically, the combination of the cyclobutylmethyl and carboximidamide groups may facilitate interactions with specific residues in target proteins, leading to potent inhibition or modulation of their activity.
The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclobutylmethyl group necessitates careful consideration of reaction pathways to avoid unwanted side products. Similarly, the installation of the carboximidamide functionality requires expertise in imidamide chemistry. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently than ever before, which has accelerated the discovery of novel bioactive compounds.
From a biological perspective, the potential activities of this compound are intriguing. The pyrazole core is known to be a privileged scaffold in drug discovery due to its ability to fit into various binding pockets of biological targets. The substitution pattern present in this compound may confer specific interactions with proteins involved in disease pathways. For example, preliminary computational studies suggest that it could interact with enzymes implicated in cancer metabolism or inflammatory responses. These interactions could lead to novel therapeutic strategies targeting these diseases.
The development of new pharmaceuticals relies heavily on understanding how small molecules interact with biological systems at the molecular level. The use of computational chemistry tools has become indispensable in modern drug discovery pipelines. By leveraging techniques such as molecular docking and molecular dynamics simulations, researchers can predict how this compound might bind to its target proteins and assess its potential efficacy. These computational approaches complement experimental efforts by providing insights into binding modes and affinity predictions.
In addition to its potential therapeutic applications, this compound may also serve as a valuable tool for basic research in chemical biology. Its unique structure allows researchers to probe questions related to ligand-receptor interactions and enzyme mechanisms. By studying how this molecule interacts with biological targets, scientists can gain deeper insights into disease pathways and develop more rational approaches for drug design.
The field of medicinal chemistry continues to evolve rapidly, driven by advances in synthetic methodologies and computational tools. The development of novel heterocyclic compounds like this one exemplifies the ongoing quest for innovative solutions to complex biological problems. As research progresses, it is likely that more derivatives will be synthesized and evaluated for their potential applications in medicine.
In conclusion,1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide (CAS No. 2172432-11-8) represents a promising entry point for further exploration in chemical biology and pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities aimed at treating various diseases. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in advancing therapeutic strategies.
2172432-11-8 (1-(cyclobutylmethyl)-3-methyl-1H-pyrazole-4-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)